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Compound of Interest

Compound Name: Ethambutol dihydrochloride

Cat. No.: B7790668 Get Quote

Ethambutol Dihydrochloride: A Technical Guide
for Researchers
For researchers, scientists, and drug development professionals, a comprehensive

understanding of the physicochemical properties and mechanism of action of Ethambutol
Dihydrochloride is paramount for its effective application in the study of Mycobacterium

tuberculosis and other susceptible mycobacteria. This guide provides core technical data,

outlines a common experimental protocol, and visualizes the compound's mechanism of action

to support laboratory investigations.

Core Physicochemical Data
Precise calculations for experimental assays begin with accurate molecular data. The

fundamental properties of Ethambutol Dihydrochloride are summarized below.
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Property Value Citation(s)

Molecular Formula C₁₀H₂₆Cl₂N₂O₂ [1][2][3]

Molecular Weight 277.23 g/mol [1][2][3]

CAS Number 1070-11-7 [1][2][3]

Synonyms

Ethambutol HCl, 2,2′-(1,2-

Ethanediyldiimino)bis-1-

butanol dihydrochloride

[1][3][4]

Mechanism of Action
Ethambutol Dihydrochloride is a bacteriostatic agent that specifically targets the synthesis of

the mycobacterial cell wall.[5] Its primary mechanism involves the inhibition of the enzyme

arabinosyl transferase.[6] This enzyme is crucial for the polymerization of arabinose into

arabinogalactan, a key component of the mycobacterial cell wall.[5] By disrupting the formation

of the arabinogalactan layer, ethambutol compromises the integrity of the cell wall, leading to

increased permeability and ultimately inhibiting bacterial growth.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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